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Compound of Interest

Compound Name: 1-(4-Fluorobenzyl)piperazine

Cat. No.: B185958

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. It is not a substitute for a formal Safety Data Sheet (SDS) and
should be used in conjunction with the manufacturer's most current SDS for 1-(4-
Fluorobenzyl)piperazine. All laboratory personnel must be thoroughly trained in the proper
handling of hazardous chemicals and the use of personal protective equipment before working
with this compound.

Introduction

1-(4-Fluorobenzyl)piperazine is a piperazine derivative utilized as a precursor in the synthesis
of a variety of biologically active molecules. Its applications include the development of
chemokine antagonists, cytotoxic and antiplasmodial agents, and inhibitors for various
enzymes.[1] As with any active chemical compound, a thorough understanding of its hazard
profile and adherence to strict safety protocols are paramount to ensure the safety of laboratory
personnel and the integrity of research. This guide provides an in-depth overview of the known
hazards, handling procedures, and emergency responses associated with 1-(4-
Fluorobenzyl)piperazine.

Hazard Identification and Classification

1-(4-Fluorobenzyl)piperazine is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact. The GHS classifications for this
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compound are summarized in the table below.

Hazard Class Category Hazard Statement

H301: Toxic if swallowed /

Acute Toxicity, Oral Category 3/4 )
H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

Data compiled from multiple sources. The exact categorization may vary slightly between
suppliers.[1][2][3][4]

Signal Word: Danger[2][4] or Warning[1][3]

Experimental Protocols (Toxicological Data)

Detailed experimental protocols for the toxicological assessment of 1-(4-
Fluorobenzyl)piperazine are not publicly available in the reviewed literature. The hazard
classifications provided by manufacturers are based on internal studies or data from structurally
similar compounds. General methodologies for assessing acute oral toxicity, skin irritation, and
eye irritation are outlined in OECD Test Guidelines (e.g., TG 401, 404, 405). These guidelines
typically involve in vivo studies with animal models or validated in vitro alternatives. For
instance, skin irritation is often assessed using reconstructed human epidermis (RhE) models.

[5]16]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 1-(4-
Fluorobenzyl)piperazine to minimize exposure.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield is recommended when

there is a risk of splashing.

Protects against eye irritation
or serious eye damage from

dust particles or splashes.[1][3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat
or impervious clothing should

be worn.

Prevents skin contact, which

can cause irritation.[2][3]

Respiratory Protection

A NIOSH-approved N95 dust
mask or a respirator with a
P100 filter should be used,
especially when handling the
solid form or if ventilation is

inadequate.

Minimizes the inhalation of
dust particles, which can cause

respiratory tract irritation.[1]

PPE Selection Workflow
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Caption: Decision workflow for selecting appropriate PPE.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the stability of the
compound and ensuring a safe laboratory environment.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[2][3]
e Avoid the formation of dust and aerosols.[3]

e Do not eat, drink, or smoke in areas where the chemical is handled.[2]
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e Wash hands thoroughly after handling.[2]

e Ground and bond containers and receiving equipment when transferring the substance to
prevent static discharge.[7]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

Store locked up.[2][8]

Incompatible materials include strong oxidizing agents and strong acids.[8]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][8]

Immediately wash the affected area with soap
_ and plenty of water. Remove contaminated
Skin Contact ] ) o
clothing and shoes. Seek medical attention if

irritation persists.[2][3]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[2][8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical

attention.[2][8]
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First Aid Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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